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Introduction

Dicaffeoylquinic acids (DCQASs) are a significant class of polyphenolic compounds derived
from the phenylpropanoid pathway in plants. These specialized metabolites are esters of
caffeic acid and quinic acid. Renowned for their potent antioxidant, anti-inflammatory, and
antiviral properties, DCQAs are of increasing interest for their therapeutic potential in drug
development and as high-value nutraceuticals. In plants, they play a crucial role in defense
mechanisms against various biotic and abiotic stresses, such as UV radiation and pathogens.
This technical guide provides a comprehensive overview of the DCQA biosynthesis pathway, its
regulation, and detailed methodologies for its study.

The Core Biosynthetic Pathway: From
Phenylalanine to Dicaffeoylquinic Acids

The biosynthesis of DCQAs is an extension of the general phenylpropanoid pathway, which
begins with the amino acid L-phenylalanine. A series of enzymatic reactions leads to the
formation of hydroxycinnamoyl-CoA esters, which act as acyl donors for the esterification of
quinic acid. The initial product, a mono-caffeoylquinic acid (CQA), serves as the precursor for
the formation of various DCQA isomers.
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The formation of 5-O-caffeoylquinic acid (5-CQA), the most common CQA, can occur through

several routes. The key enzymes involved in the core pathway leading to DCQAs are:

Phenylalanine Ammonia-Lyase (PAL): Initiates the phenylpropanoid pathway by converting
L-phenylalanine to cinnamic acid.

Cinnamate 4-hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates
cinnamic acid to produce p-coumaric acid.

4-coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A,
forming p-coumaroyl-CoA.

p-Coumaroyl Ester 3'-Hydroxylase (C3'H): A cytochrome P450 enzyme (CYP98) that
hydroxylates the p-coumaroyl moiety of either p-coumaroyl-shikimate or p-coumaroyl-quinate
to the corresponding caffeoyl ester.

Hydroxycinnamoyl-CoA:Shikimate/Quinate Hydroxycinnamoyl Transferase (HCT): An
acyltransferase that can utilize both shikimate and quinate as acyl acceptors from
hydroxycinnamoyl-CoAs. It is considered a pivotal enzyme in lignin biosynthesis.

Hydroxycinnamoyl-CoA:Quinate Hydroxycinnamoyl Transferase (HQT): An acyltransferase
with a preference for quinate as the acyl acceptor, catalyzing the formation of caffeoylquinic
acid from caffeoyl-CoA and quinic acid.

The formation of DCQA isomers, such as 1,3-diCQA (cynarin), 3,4-diCQA, 3,5-diCQA, and 4,5-
diCQA, occurs through the subsequent acylation of a mono-caffeoylquinic acid molecule with a

second caffeoyl-CoA molecule. This reaction can also be catalyzed by HQT, highlighting its

dual catalytic activity.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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